Cas no 2171975-39-4 (2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)oxypropanoic acid)

• Product Name: 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)oxypropanoic acid
• CAS No: 2171975-39-4
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6062638
• PubChem ID: 165817079
• Update Time: 2025-05-19

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)oxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)oxypropanoic acid
• 2171975-39-4
• 2-[({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)oxy]propanoic acid
• EN300-1546938

• Inchi： 1S/C25H28N2O6/c1-16(22(28)29)33-27-23(30)25(12-6-7-13-25)15-26-24(31)32-14-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,16,21H,6-7,12-15H2,1H3,(H,26,31)(H,27,30)(H,28,29)
• InChI Key： PAIHBIPPXAMYMY-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCC1)NOC(C(=O)O)C

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)oxypropanoic acid

Recent Advances in the Study of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)oxypropanoic acid (CAS: 2171975-39-4)

The compound 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)oxypropanoic acid (CAS: 2171975-39-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents. The integration of fluorenylmethoxycarbonyl (Fmoc) protection in its structure enhances its stability and reactivity, making it a valuable tool in solid-phase peptide synthesis (SPPS).

One of the key findings from recent research highlights the role of this compound in the development of protease inhibitors. Its ability to form stable amide bonds with amino acids has been leveraged to design inhibitors targeting specific proteases involved in diseases such as cancer and viral infections. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting the SARS-CoV-2 main protease, suggesting potential applications in antiviral therapies. The study utilized molecular docking and kinetic assays to validate the compound's binding affinity and inhibitory activity.

Another area of interest is the compound's utility in prodrug design. Researchers have exploited its carboxylic acid moiety to create ester-based prodrugs, which exhibit improved bioavailability and targeted release properties. A recent preprint on bioRxiv detailed the synthesis of a prodrug derivative of 2171975-39-4, which showed enhanced uptake in tumor cells and reduced systemic toxicity in preclinical models. This finding underscores the compound's potential in oncology drug development, particularly for hard-to-treat cancers.

In addition to its therapeutic applications, 2171975-39-4 has been investigated for its role in chemical biology tools. A 2024 study in ACS Chemical Biology reported its use as a photoactivatable linker for protein labeling. The study demonstrated that the compound's unique structure allows for efficient crosslinking under UV light, enabling precise spatiotemporal control in protein-protein interaction studies. This innovation opens new avenues for probing cellular pathways and understanding disease mechanisms at the molecular level.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Future research directions may include structural modifications to enhance selectivity and stability, as well as large-scale synthesis methods to facilitate clinical translation. Collaborative efforts between academia and industry will be crucial in advancing the applications of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)oxypropanoic acid in drug discovery and chemical biology.